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Compound of Interest

4-(3,4-dimethoxyphenyl)benzoic
Acid

Cat. No.: B1349935

Compound Name:

An In-depth Technical Guide to 4-(3,4-
dimethoxyphenyl)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(3,4-dimethoxyphenyl)benzoic
acid, a biphenyl compound with potential applications in pharmaceutical research and
development. This document outlines its chemical properties, a detailed experimental protocol
for its synthesis, and explores its potential biological activities and associated signaling
pathways based on structurally related molecules.

Core Compound Information

CAS Number: 122294-10-4 Molecular Formula: CisH1404 Molecular Weight: 258.27 g/mol

Physicochemical and Bioactivity Data

The following table summarizes key quantitative data for 4-(3,4-dimethoxyphenyl)benzoic
acid and structurally similar compounds. Data for the target compound is limited; therefore,
values from related benzoic acid derivatives are provided for estimation and comparative
purposes.
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Property Value Compound
. 4-(3,4-
Molecular Weight 258.27 g/mol _ o
dimethoxyphenyl)benzoic acid
] ] Based on 3,4-
Melting Point ~182 °C ) ) )
Dimethoxybenzoic acid[1]
Based on 4-Methoxybenzoic
pKa ~4.46 _
acid[2]
Estimated based on 4-
Water Solubility Low Methoxybenzoic acid (0.3 g/L
at 20°C)[3][4]
Soluble in alcohols, ethers,
Solubility in Organic Solvents Soluble and chloroform, based on 4-

Methoxybenzoic acid[3][5]

Synthesis via Suzuki-Miyaura Coupling

The synthesis of 4-(3,4-dimethoxyphenyl)benzoic acid can be effectively achieved through a
palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This method facilitates the
formation of a carbon-carbon bond between an aryl halide and an organoboron compound.

Experimental Protocol

Reaction: Coupling of 4-bromobenzoic acid with 3,4-dimethoxyphenylboronic acid.
Materials:

4-bromobenzoic acid

3,4-dimethoxyphenylboronic acid

Palladium(ll) acetate (Pd(OAc)2)

Triphenylphosphine (PPhs) or other suitable phosphine ligand

Potassium carbonate (K2COs) or another suitable base
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e Solvent: 1,4-Dioxane/Water or Toluene/Ethanol/Water mixture
 Inert gas (Argon or Nitrogen)
Procedure:

e Reaction Setup: In a round-bottom flask, combine 4-bromobenzoic acid (1.0 eq), 3,4-
dimethoxyphenylboronic acid (1.2 eq), and the base (e.g., K2COs, 2.0 eq).

o Catalyst Addition: Add the palladium catalyst (e.g., Pd(OAc)z, 0.02 eq) and the ligand (e.g.,
PPhs, 0.08 eq).

e Solvent Addition: Add the solvent mixture to the flask.

» Degassing: Purge the reaction mixture with an inert gas for 15-20 minutes to remove
oxygen.

o Reaction: Heat the mixture to reflux (typically 80-100 °C) and stir for 12-24 hours. Monitor
the reaction progress using thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Acidify the
agueous layer with HCI to precipitate the product.

 Purification: Filter the crude product and wash with water. The product can be further purified
by recrystallization from a suitable solvent system (e.g., ethanol/water).

Experimental Workflow Diagram
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Caption: Workflow for the synthesis of 4-(3,4-dimethoxyphenyl)benzoic acid via Suzuki-
Miyaura coupling.

Potential Biological Activity and Signaling Pathways

While direct experimental evidence for the biological activity of 4-(3,4-
dimethoxyphenyl)benzoic acid is limited, its structural similarity to other naturally occurring
phenolic acids suggests potential therapeutic properties, including antioxidant, anti-
inflammatory, and anticancer effects.

Hypothetical Signaling Pathway: Anti-inflammatory
Action

Many benzoic acid derivatives exert their anti-inflammatory effects by modulating key signaling
pathways involved in the inflammatory response. A plausible mechanism for 4-(3,4-
dimethoxyphenyl)benzoic acid could involve the inhibition of the NF-kB (Nuclear Factor
kappa-light-chain-enhancer of activated B cells) signaling pathway.
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Caption: Hypothetical inhibition of the NF-kB signaling pathway by 4-(3,4-
dimethoxyphenyl)benzoic acid.
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This guide provides a foundational understanding of 4-(3,4-dimethoxyphenyl)benzoic acid for
research and development purposes. Further experimental validation is necessary to confirm
the proposed properties and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1349935?utm_src=pdf-body
https://www.benchchem.com/product/b1349935?utm_src=pdf-custom-synthesis
https://www.carlroth.com/fr/en/aromatic-building-blocks/34-dimethoxybenzoic-acid/p/4230.2
https://www.carlroth.com/fr/en/aromatic-building-blocks/34-dimethoxybenzoic-acid/p/4230.2
https://www.carlroth.com/fr/en/aromatic-building-blocks/34-dimethoxybenzoic-acid/p/4230.2
https://infinitylearn.com/question-answer/the-pka-value-of-benzoic-acid-is-4-19-whereas-pka--64f711f3a77ce09e64e574ce
https://infinitylearn.com/question-answer/the-pka-value-of-benzoic-acid-is-4-19-whereas-pka--64f711f3a77ce09e64e574ce
https://www.benchchem.com/pdf/solubility_profile_of_4_methoxybenzoic_acid_in_different_solvents.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB6746524_EN.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/117390
https://www.benchchem.com/product/b1349935#cas-number-and-molecular-weight-of-4-3-4-dimethoxyphenyl-benzoic-acid
https://www.benchchem.com/product/b1349935#cas-number-and-molecular-weight-of-4-3-4-dimethoxyphenyl-benzoic-acid
https://www.benchchem.com/product/b1349935#cas-number-and-molecular-weight-of-4-3-4-dimethoxyphenyl-benzoic-acid
https://www.benchchem.com/product/b1349935#cas-number-and-molecular-weight-of-4-3-4-dimethoxyphenyl-benzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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